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For Researchers, Scientists, and Drug Development Professionals

Introduction
Solanesol is a long-chain polyisoprenoid alcohol that has garnered significant attention in the

pharmaceutical and biotechnology sectors. Primarily extracted from plants of the Solanaceae

family, such as tobacco, potato, and tomato, it serves as a crucial intermediate in the synthesis

of high-value biochemicals, including Coenzyme Q10 (CoQ10) and Vitamin K2.[1] Its unique

chemical structure, characterized by nine isoprene units, imparts a range of biological activities,

including anti-inflammatory, antioxidant, and antimicrobial properties. This technical guide

provides an in-depth overview of the chemical structure and properties of solanesol, detailed

experimental protocols, and a summary of its known signaling pathways.

Chemical Structure
Solanesol is a non-cyclic terpene alcohol with the chemical formula C45H74O.[1] Its structure

consists of nine isoprene units linked in a head-to-tail fashion, terminating in a primary alcohol

group. The stereochemistry of naturally occurring solanesol is all-trans, referring to the

configuration of the double bonds within the isoprenoid chain.[1]

IUPAC Name: (2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-

Nonamethylhexatriaconta-2,6,10,14,18,22,26,30,34-nonaen-1-ol
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Solanesol is a white to pale yellow, waxy solid at room temperature.[2] It is a highly lipophilic

molecule, rendering it insoluble in water but soluble in various organic solvents such as

hexane, ethanol, acetone, and chloroform.[2][3] This lipophilicity is a key factor in its biological

activity and its applications in drug delivery systems.

Table 1: Physicochemical Properties of Solanesol
Property Value Reference(s)

Molecular Formula C45H74O [1]

Molecular Weight 631.07 g/mol [3]

Appearance White to pale yellow waxy solid [2]

Melting Point 33-42.5 °C [4]

Boiling Point 685.6 °C (predicted) [5]

Solubility

Insoluble in water; Soluble in

hexane, ethanol, acetone,

chloroform

[2][3]

UV Absorption (λmax) 202-215 nm [6][7]

Biological Activities and Signaling Pathways
Solanesol exhibits a range of biological activities that are of interest to researchers and drug

development professionals. These activities are primarily attributed to its ability to modulate

cellular signaling pathways, particularly those involved in inflammation and oxidative stress.

Anti-inflammatory Activity
Solanesol has been shown to exert anti-inflammatory effects by modulating the p38 mitogen-

activated protein kinase (MAPK) and Akt signaling pathways.[8] This modulation leads to the

activation of the nuclear factor erythroid 2-related factor 2 (Nrf2), a transcription factor that

plays a critical role in the cellular antioxidant response.[8] Upon activation, Nrf2 translocates to

the nucleus and binds to the antioxidant response element (ARE), inducing the expression of

downstream target genes, most notably heme oxygenase-1 (HO-1).[8] HO-1 is an enzyme with

potent anti-inflammatory and cytoprotective effects. The upregulation of HO-1 by solanesol
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leads to the suppression of pro-inflammatory cytokines such as interleukin-1β (IL-1β),

interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α).[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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